Cas no 1330276-93-1 (6-Silaspiro[5.5]undecan-3-amine)

6-Silaspiro[5.5]undecan-3-amine is a structurally unique organosilicon compound featuring a spirocyclic framework with a silicon atom at the bridgehead position. This amine derivative exhibits enhanced steric hindrance and electronic properties due to its rigid spiro[5.5]undecane backbone, making it valuable for applications in asymmetric synthesis, catalysis, and ligand design. The silicon center imparts distinct reactivity and stability compared to conventional carbon-based amines, enabling selective functionalization and improved thermal stability. Its constrained geometry also facilitates precise control over molecular interactions, particularly in chiral environments. The compound serves as a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials, where its hybrid organic-inorganic character offers tailored performance in complex chemical systems.

6-Silaspiro[5.5]undecan-3-amine structure

1330276-93-1 structure

Product Name:6-Silaspiro[5.5]undecan-3-amine

CAS No:1330276-93-1

MF:C₁₀H₂₁NSi

MW:183.365943670273

CID:6053100

PubChem ID:56590345

Update Time:2025-07-02

6-Silaspiro[5.5]undecan-3-amine Chemical and Physical Properties

Names and Identifiers

- EN300-6745718
- 6-silaspiro[5.5]undecan-3-amine
- CHEMBL3088158
- 1330276-93-1
- 6-Silaspiro[5.5]undecan-3-amine
- Inchi： 1S/C10H21NSi/c11-10-4-8-12(9-5-10)6-2-1-3-7-12/h10H,1-9,11H2
- InChI Key： LPGKQRKHLOKBAH-UHFFFAOYSA-N
- SMILES： [Si]12(CCCCC1)CCC(CC2)N

Computed Properties

Exact Mass: 183.144326209g/mol
Monoisotopic Mass: 183.144326209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

6-Silaspiro[5.5]undecan-3-amine Pricemore >>

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Enamine	EN300-6745718-0.05g	6-silaspiro[5.5]undecan-3-amine	1330276-93-1	95.0%	0.05g	$2323.0	2025-03-13
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